(1S)-N-ethyl-1-phenylethane-1-sulfonamide
Overview
Description
(1S)-N-ethyl-1-phenylethane-1-sulfonamide, commonly referred to as NEPES, is a chemical compound that has been used in a variety of scientific research applications. NEPES has been studied for its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations, and potential future directions.
Scientific Research Applications
NEPES has been used in a variety of scientific research applications, including studies on the structure and function of proteins, enzyme kinetics, and drug metabolism. It has also been used in studies of the mechanisms of action of various drugs, as well as in the development of new drugs and treatments. Additionally, NEPES has been used in biochemistry research, such as studies on the regulation of gene expression and protein folding.
Mechanism of Action
The mechanism of action of NEPES is not yet fully understood. However, it is thought to interact with proteins in a manner that affects their structure and function. It is also believed to interact with enzymes, altering their activity and thus affecting biochemical pathways. Additionally, it is thought to interact with drugs, affecting their metabolism and activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of NEPES are not yet fully understood. However, studies have suggested that it may affect the activity of enzymes involved in the metabolism of drugs, as well as the activity of proteins involved in the regulation of gene expression. Additionally, it has been suggested that NEPES may affect the folding of proteins, thus altering their structure and function.
Advantages and Limitations for Lab Experiments
NEPES has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and its effects on proteins and enzymes can be easily studied. Additionally, it is relatively non-toxic and does not cause significant side effects when used in laboratory experiments. However, NEPES does have some limitations. It is not always easy to use in large-scale experiments, as it can be difficult to obtain a pure sample of the compound in large quantities. Additionally, its effects on proteins and enzymes are not always predictable, making it difficult to study in certain situations.
Future Directions
There are several potential future directions for the use of NEPES in scientific research. One potential direction is the development of new drugs and treatments that utilize NEPES as an active ingredient. Additionally, further studies on the biochemical and physiological effects of NEPES could be conducted, as well as studies on its mechanism of action. Additionally, NEPES could be used in studies of the regulation of gene expression and protein folding, as well as in studies on the metabolism of drugs. Finally, further research could be conducted on the synthesis of NEPES, with the goal of developing more efficient and cost-effective methods of producing the compound.
Synthesis Methods
NEPES is synthesized through a two-step process that involves the reaction of 1-phenylethylsulfonyl chloride with N-ethyl-1-aminopropane in the presence of a base catalyst. The reaction is carried out in a mixture of toluene and methanol, with the base catalyst being added in the second step. The product is then purified by column chromatography, resulting in a pure sample of NEPES.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-N-ethyl-1-phenylethane-1-sulfonamide involves the reaction of N-ethyl-1-phenylethanamine with a sulfonyl chloride reagent.", "Starting Materials": [ "N-ethyl-1-phenylethanamine", "Sulfonyl chloride reagent", "Solvent (e.g. dichloromethane)" ], "Reaction": [ "Dissolve N-ethyl-1-phenylethanamine in the solvent", "Add the sulfonyl chloride reagent to the solution", "Stir the mixture at room temperature for several hours", "Filter the resulting precipitate", "Wash the precipitate with a suitable solvent (e.g. diethyl ether)", "Dry the product under vacuum to obtain (1S)-N-ethyl-1-phenylethane-1-sulfonamide" ] } | |
CAS RN |
2639379-47-6 |
Molecular Formula |
C10H15NO2S |
Molecular Weight |
213.3 |
Purity |
95 |
Origin of Product |
United States |
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